Cas no 2172270-29-8 (dimethyl(3-{4-(methylamino)methyl-5-(oxan-4-yl)-1H-1,2,3-triazol-1-yl}propyl)amine)

• Product Name: dimethyl(3-{4-(methylamino)methyl-5-(oxan-4-yl)-1H-1,2,3-triazol-1-yl}propyl)amine
• CAS No: 2172270-29-8
• MF: C₁₄H₂₇N₅O
• MW: 281.397082567215
• CID: 5604407
• PubChem ID: 165591653
• Update Time: 2025-10-29

dimethyl(3-{4-(methylamino)methyl-5-(oxan-4-yl)-1H-1,2,3-triazol-1-yl}propyl)amine Chemical and Physical Properties

Names and Identifiers

• 2172270-29-8
• dimethyl(3-{4-[(methylamino)methyl]-5-(oxan-4-yl)-1H-1,2,3-triazol-1-yl}propyl)amine
• EN300-1597153
• dimethyl(3-{4-(methylamino)methyl-5-(oxan-4-yl)-1H-1,2,3-triazol-1-yl}propyl)amine

• Inchi： 1S/C14H27N5O/c1-15-11-13-14(12-5-9-20-10-6-12)19(17-16-13)8-4-7-18(2)3/h12,15H,4-11H2,1-3H3
• InChI Key： MKLFJJFXSSEYRX-UHFFFAOYSA-N
• SMILES： O1CCC(C2=C(CNC)N=NN2CCCN(C)C)CC1

Computed Properties

• Exact Mass: 281.22156050g/mol
• Monoisotopic Mass: 281.22156050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 55.2Ų

Additional information on dimethyl(3-{4-(methylamino)methyl-5-(oxan-4-yl)-1H-1,2,3-triazol-1-yl}propyl)amine

Comprehensive Analysis of Dimethyl(3-{4-(methylamino)methyl-5-(oxan-4-yl)-1H-1,2,3-triazol-1-yl}propyl)amine (CAS No. 2172270-29-8)

The compound dimethyl(3-{4-(methylamino)methyl-5-(oxan-4-yl)-1H-1,2,3-triazol-1-yl}propyl)amine (CAS No. 2172270-29-8) has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential applications. This molecule combines a 1,2,3-triazole core with a tetrahydro-2H-pyran (oxane) moiety, making it a versatile scaffold for drug discovery. Researchers are particularly interested in its bioavailability and binding affinity to various biological targets, which could pave the way for novel therapeutics.

One of the key structural highlights of this compound is the presence of a methylamino group attached to the triazole ring, which enhances its hydrogen-bonding capabilities. This feature is critical for interactions with enzymes or receptors, making it a promising candidate for kinase inhibitors or GPCR modulators. The oxan-4-yl group further contributes to its lipophilicity, which is a crucial factor in optimizing drug-like properties. These attributes align with current trends in fragment-based drug design, where small, modular building blocks are used to construct more complex molecules.

In recent years, the scientific community has shown growing interest in heterocyclic compounds, especially those containing 1,2,3-triazoles, due to their stability and synthetic accessibility. The click chemistry approach, which often employs triazole formation, has revolutionized the way researchers design and synthesize such molecules. This compound’s CAS No. 2172270-29-8 is frequently searched in databases like PubChem and Reaxys, reflecting its relevance in high-throughput screening and lead optimization studies.

Another area of interest is the compound’s potential role in neuropharmacology. The dimethylamine tail could influence its ability to cross the blood-brain barrier, a property highly sought after in CNS drug development. This aligns with the increasing demand for treatments targeting neurodegenerative diseases such as Alzheimer’s and Parkinson’s. Additionally, its propyl linker provides flexibility, which may improve conformational adaptability when binding to proteins.

From a synthetic perspective, the compound’s modular structure allows for structure-activity relationship (SAR) studies. Researchers can easily modify the methylamino or oxan-4-yl groups to fine-tune its pharmacokinetic profile. This adaptability is particularly valuable in the era of personalized medicine, where tailored therapeutics are becoming the norm. The compound’s logP and polar surface area are also critical parameters being evaluated in ADMET studies.

In conclusion, dimethyl(3-{4-(methylamino)methyl-5-(oxan-4-yl)-1H-1,2,3-triazol-1-yl}propyl)amine (CAS No. 2172270-29-8) represents a fascinating case study in modern drug design. Its combination of heterocyclic and aliphatic components offers a balanced approach to addressing challenges in medicinal chemistry. As the demand for innovative small-molecule therapeutics grows, this compound is poised to play a pivotal role in advancing drug discovery pipelines worldwide.